Cas no 10567-33-6 (methyl 4-amino-4-imino-butanoate;hydrochloride)

• Product Name: methyl 4-amino-4-imino-butanoate;hydrochloride
• CAS No: 10567-33-6
• MF: C₅H₁₀N₂O₂?ClH
• CID: 1159633
• Update Time: 2025-10-29

methyl 4-amino-4-imino-butanoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-amino-4-imino-, methyl ester, monohydrochloride
• methyl 4-amino-4-imino-butanoate;hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on methyl 4-amino-4-imino-butanoate;hydrochloride

Methyl 4-Amino-4-Imino-Butanoate Hydrochloride: A Comprehensive Overview

Methyl 4-amino-4-imino-butanoate hydrochloride, with the CAS number 10567-33-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as methyl 4-amino-4-imino-butanoate hydrochloride, is a derivative of amino acids and has been studied for its potential applications in drug development and chemical synthesis.

The molecular structure of methyl 4-amino-4-imino-butanoate hydrochloride consists of a butanoate backbone with an amino group and an imine group at the fourth carbon. This unique structure allows for various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of enzyme inhibition and drug delivery systems.

One of the most promising areas of research involving methyl 4-amino-4-imino-butanoate hydrochloride is its application in medicinal chemistry. Scientists have explored its ability to act as a precursor for peptide synthesis, where its amino and imine functionalities can be utilized to create peptide bonds. This has led to the development of novel peptide-based drugs with enhanced bioavailability and efficacy.

In addition to its role in peptide synthesis, methyl 4-amino-4-imino-butanoate hydrochloride has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. The compound's chiral center provides a platform for enantioselective reactions, which are crucial in the production of optically active pharmaceuticals. Recent advancements in this area have demonstrated improved yields and enantiomeric excesses when using this compound as a chiral auxiliary.

Another area of interest is the use of methyl 4-amino-4-imino-butanoate hydrochloride in the synthesis of bioconjugates. These molecules combine organic compounds with biomolecules such as proteins or nucleic acids, enabling targeted drug delivery and diagnostic applications. Research has shown that this compound can serve as a versatile linker, facilitating the conjugation process while maintaining stability under physiological conditions.

From an environmental perspective, the synthesis and application of methyl 4-amino-4-imino-butanoate hydrochloride have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into its production processes, reducing waste and improving energy efficiency. This aligns with global efforts to promote sustainable practices in the chemical industry.

Looking ahead, ongoing research into methyl 4-amino-4-imino-butanoate hydrochloride is expected to uncover new applications and improve existing ones. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative uses of this compound in drug discovery and development.